Cas no 76806-25-2 (Benzene, 2-chloro-1-isocyanato-4-[(2-isocyanatophenyl)thio]-)

• Product Name: Benzene, 2-chloro-1-isocyanato-4-[(2-isocyanatophenyl)thio]-
• CAS No: 76806-25-2
• MF: C₁₄H₇ClN₂O₂S
• MW: 302.735580682755
• CID: 1781705
• Update Time: 2024-11-27

Benzene, 2-chloro-1-isocyanato-4-[(2-isocyanatophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-isocyanato-4-[(2-isocyanatophenyl)thio]-

• Inchi： 1S/C14H7ClN2O2S/c15-11-7-10(5-6-12(11)16-8-18)20-14-4-2-1-3-13(14)17-9-19/h1-7H
• InChI Key： YQSYNONYXBOMJR-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(SC2=CC=CC=C2N=C=O)C=C1Cl

Computed Properties

• Exact Mass: 301.99181

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 411.4±45.0 °C(Predicted)
• PSA: 58.86